Cas no 2639453-99-7 (tert-butyl N-{1-(2-hydroxypropyl)piperidin-4-ylmethyl}carbamate)

• Product Name: tert-butyl N-{1-(2-hydroxypropyl)piperidin-4-ylmethyl}carbamate
• CAS No: 2639453-99-7
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5643713
• PubChem ID: 165898443
• Update Time: 2025-07-22

tert-butyl N-{1-(2-hydroxypropyl)piperidin-4-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[1-(2-hydroxypropyl)piperidin-4-yl]methyl}carbamate
• 2639453-99-7
• EN300-28228883
• tert-butyl N-{1-(2-hydroxypropyl)piperidin-4-ylmethyl}carbamate

• Inchi： 1S/C14H28N2O3/c1-11(17)10-16-7-5-12(6-8-16)9-15-13(18)19-14(2,3)4/h11-12,17H,5-10H2,1-4H3,(H,15,18)
• InChI Key： SGKILDNFOCAXHQ-UHFFFAOYSA-N
• SMILES： OC(C)CN1CCC(CNC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{1-(2-hydroxypropyl)piperidin-4-ylmethyl}carbamate

Professional Introduction to Compound with CAS No. 2639453-99-7 and Product Name: Tert-butyl N-{1-(2-hydroxypropyl)piperidin-4-ylmethyl}carbamate

The compound with the CAS number 2639453-99-7 and the product name Tert-butyl N-{1-(2-hydroxypropyl)piperidin-4-ylmethyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a tert-butyl group, which is known for its stability and role as a protecting group in organic synthesis, alongside a piperidine moiety that is frequently utilized in the design of bioactive molecules.

Recent research in the domain of N-heterocyclic compounds has highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The presence of a 1-(2-hydroxypropyl) substituent in the molecular backbone of this compound introduces a hydrophilic component, which can enhance solubility and bioavailability. This feature is particularly crucial in pharmaceutical formulations, where poor solubility often limits the efficacy of active ingredients. The carbamate functional group further contributes to the compound's versatility, enabling various chemical modifications that can be tailored for specific biological targets.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods and high-resolution spectroscopic techniques. The structural elucidation of Tert-butyl N-{1-(2-hydroxypropyl)piperidin-4-ylmethyl}carbamate has been achieved through a combination of nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analytical methods provide detailed insights into the molecular geometry and electronic properties, which are essential for understanding its reactivity and interaction with biological systems.

The pharmacological potential of this compound has been explored in several preclinical studies. Its molecular design suggests that it may exhibit properties such as receptor binding affinity, enzyme inhibition, or modulation of signaling pathways. For instance, the piperidine ring is a common scaffold in drugs targeting neurological disorders, where it can interact with neurotransmitter receptors. The hydroxyl group introduced by the 1-(2-hydroxypropyl) moiety may also participate in hydrogen bonding interactions, enhancing binding specificity to biological targets.

One particularly intriguing aspect of this compound is its potential application in the development of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. Proteases play a pivotal role in many biological processes, and inhibiting their activity can disrupt pathogenic pathways. The structural features of Tert-butyl N-{1-(2-hydroxypropyl)piperidin-4-ylmethyl}carbamate, particularly the combination of the carbamate group and the piperidine ring, make it a promising candidate for designing selective protease inhibitors.

Moreover, recent advancements in structure-based drug design have emphasized the importance of understanding ligand-receptor interactions at an atomic level. Computational modeling techniques such as molecular dynamics simulations and docking studies have been instrumental in predicting how this compound might bind to its target proteins. These simulations not only help in optimizing its pharmacophore but also provide insights into potential side effects or off-target interactions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the piperidine moiety, followed by carbamate formation using appropriate reagents. The use of protecting groups, such as the tert-butyl carbamate, ensures that reactive sites remain inaccessible during synthetic transformations until they are needed for final functionalization.

In conclusion, Tert-butyl N-{1-(2-hydroxypropyl)piperidin-4-ylmethyl}carbamate (CAS No. 2639453-99-7) represents a significant contribution to pharmaceutical chemistry due to its innovative structure and potential therapeutic applications. Its unique combination of structural features makes it a versatile tool for drug discovery, with particular relevance in developing treatments for neurological disorders and protease-mediated diseases. As research continues to uncover new biological targets and mechanisms, compounds like this one will undoubtedly play a crucial role in shaping future therapeutic strategies.